4-Methyl-3,5-hexadien-2-one

• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol
• IUPAC Name: (3E)-4-methylhexa-3,5-dien-2-one
• InChI: InChI=1S/C7H10O/c1-4-6(2)5-7(3)8/h4-5H,1H2,2-3H3/b6-5+
• InChI Key: NCSJOYOCUVCODH-AATRIKPKSA-N
• Isomeric SMILES: C/C(=C\C(=O)C)/C=C
• Canonical SMILES: CC(=CC(=O)C)C=C

Description

4-Methyl-3,5-hexadien-2-one is an α,β-unsaturated ketone characterized by a conjugated dienone system (C=O conjugated with two double bonds) and a methyl substituent at the 4-position. While experimental data on its physical properties (e.g., melting point, solubility) are sparse in the provided evidence, its reactivity can be inferred from its structural analogs and conjugated ketone systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

4-Methyl-3,5-hexadien-2-one can be synthesized through several methods. One common synthetic route involves the aldol condensation of acetone with crotonaldehyde, followed by dehydration to form the desired product. The reaction conditions typically include the use of a base such as sodium hydroxide or potassium hydroxide, and the reaction is carried out at elevated temperatures to facilitate the dehydration step.

Industrial Production Methods

In industrial settings, the production of 4-Methyl-3,5-hexadien-2-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as distillation or recrystallization are employed to obtain high-purity 4-Methyl-3,5-hexadien-2-one.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-3,5-hexadien-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The conjugated diene system allows for electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or nucleophiles can be used under appropriate conditions.

Major Products Formed

Oxidation: Carboxylic acids or aldehydes.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-Methyl-3,5-hexadien-2-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of fine chemicals, fragrances, and other industrial products

Mechanism of Action

The mechanism of action of 4-Methyl-3,5-hexadien-2-one involves its interaction with molecular targets through its conjugated diene system and ketone group. These functional groups allow the compound to participate in various chemical reactions, including cycloaddition and nucleophilic addition . The molecular pathways involved depend on the specific reactions and conditions under which the compound is used.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table summarizes structurally related compounds and their distinguishing features:

Compound Name	CAS Number	Substituents/Modifications	Key Structural Differences
4-Methyl-3,5-hexadien-2-one	Not explicitly listed<sup>†</sup>	Methyl at C4, conjugated dienone	Reference compound
3,5-Hexadien-2-one, 3-methyl-	89897-78-9	Methyl at C3 instead of C4	Altered substituent position; reduced steric effects at C4
3,5-Hexadien-2-one, 3,5-dimethyl-	99214-84-3	Methyl groups at C3 and C5	Increased steric hindrance and electron density
3,5-Hexadien-2-one, 3-methyl-, (E)-	20432-47-7	(E)-stereochemistry of C3 methyl group	Stereochemical differences influence reactivity and stability
3,5-Octadien-2-one, 3,4,5,6-tetramethyl-	84682-16-6	Extended carbon chain (C8), four methyl groups	Longer chain and higher steric bulk

^† 4-Methyl-3,5-hexadien-2-one is referenced in a commercial catalog () but lacks a CAS number in the provided evidence. Structural analogs are sourced from .

Reactivity and Electronic Effects

• Conjugation Effects: The conjugated dienone system in 4-methyl-3,5-hexadien-2-one allows for resonance stabilization, enhancing electrophilicity at the carbonyl carbon compared to non-conjugated ketones like 3-methyl-3,5-hexadien-2-one .
• Stereochemical Impact : The (E)-isomer of 3-methyl-3,5-hexadien-2-one (CAS 20432-47-7) likely exhibits higher thermodynamic stability due to reduced steric strain compared to the (Z)-isomer, a factor critical in synthetic pathways .